Cas no 130643-07-1 (6-Oxa-9-azaspiro[4.5]decane)

• Product Name: 6-Oxa-9-azaspiro[4.5]decane
• CAS No: 130643-07-1
• MF: C₈H₁₅NO
• MW: 141.210802316666
• MDL: MFCD09971189
• CID: 1087026
• PubChem ID: 22417172
• Update Time: 2025-05-20

6-Oxa-9-azaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• 6-Oxa-9-azaspiro[4.5]decane
• 6-oxa-9-azaspiro[4.5]decane(SALTDATA: HCl)
• AG-D-62230
• Ambcb4017658
• CTK4B6849
• SBB084486
• SureCN459200
• OTAVA-BB 1145925
• Z959274730
• SCHEMBL459200
• DA-12797
• DTXSID30625604
• MFCD09971189
• EN300-110174
• 130643-07-1
• AT31411
• FTGUMOQCPJEKOR-UHFFFAOYSA-N
• SY139321
• AKOS005217547
• BS-35663
• F2148-0113
• CS-0222051

• MDL： MFCD09971189
• Inchi： 1S/C8H15NO/c1-2-4-8(3-1)7-9-5-6-10-8/h9H,1-7H2
• InChI Key： FTGUMOQCPJEKOR-UHFFFAOYSA-N
• SMILES： O1CCNCC21CCCC2

Computed Properties

• Exact Mass: 141.11500
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.02
• Boiling Point: 228.1°C at 760 mmHg
• Flash Point: 85°C
• Refractive Index: 1.497
• PSA: 21.26000
• LogP: 1.24780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 6-Oxa-9-azaspiro[4.5]decane

Introduction to 6-Oxa-9-azaspiro[4.5]decane (CAS No: 130643-07-1)

6-Oxa-9-azaspiro[4.5]decane, identified by its Chemical Abstracts Service (CAS) number 130643-07-1, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This spirocyclic amine features a unique structural framework consisting of an oxygen atom and a nitrogen atom linked in a spiro arrangement with a decane backbone, making it a structurally intriguing molecule with potential applications in drug discovery and development.

The molecular structure of 6-Oxa-9-azaspiro[4.5]decane (CAS No: 130643-07-1) imparts distinct chemical and biological properties that make it a valuable scaffold for medicinal chemists. The spirocyclic core enhances the rigidity of the molecule, which can be advantageous in binding to biological targets with high specificity. Additionally, the presence of both oxygen and nitrogen atoms introduces diverse functional groups that can be modified to tailor pharmacological activity.

In recent years, the interest in spirocyclic compounds has surged due to their unique pharmacokinetic profiles and improved bioavailability. Studies have demonstrated that spirocyclic structures often exhibit enhanced metabolic stability and reduced susceptibility to enzymatic degradation, making them promising candidates for drug development. The specific arrangement of atoms in 6-Oxa-9-azaspiro[4.5]decane (CAS No: 130643-07-1) aligns well with these desirable characteristics, positioning it as a potential lead compound for therapeutic intervention.

One of the most compelling aspects of 6-Oxa-9-azaspiro[4.5]decane (CAS No: 130643-07-1) is its versatility as a molecular scaffold. Researchers have explored its utility in designing novel inhibitors targeting various enzymes and receptors implicated in human diseases. For instance, modifications to the spirocyclic core have been investigated for their potential to modulate G-protein coupled receptors (GPCRs), which are critical targets in drug discovery due to their involvement in numerous physiological processes.

The synthesis of 6-Oxa-9-azaspiro[4.5]decane (CAS No: 130643-07-1) presents both challenges and opportunities for synthetic chemists. The spirocyclic linkage requires precise control during synthesis to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and organometallic chemistry, have been employed to construct this complex framework efficiently. These synthetic strategies not only facilitate the preparation of 6-Oxa-9-azaspiro[4.5]decane (CAS No: 130643-07-1) but also provide insights into developing scalable processes for related spirocyclic compounds.

Recent advancements in computational chemistry have further enhanced the understanding of 6-Oxa-9-azaspiro[4.5]decane (CAS No: 130643-07-1)’s interactions with biological targets. Molecular modeling studies have revealed that its rigid spirocyclic structure allows for optimal binding affinity to specific protein pockets, suggesting its potential as an allosteric modulator or scaffold hopping candidate. These insights have guided the design of derivatives with improved pharmacological profiles, underscoring the importance of computational approaches in modern drug discovery.

The pharmacological evaluation of 6-Oxa-9-azaspiro[4.5]decane (CAS No: 130643-07-1) has yielded promising results in preclinical studies. Initial investigations have shown that this compound exhibits moderate affinity for certain therapeutic targets without significant off-target effects, indicating its potential as a lead molecule for further optimization. Additionally, its favorable pharmacokinetic properties, such as good solubility and oral bioavailability, make it an attractive candidate for clinical development.

The future prospects of 6-Oxa-9-azaspiro[4.5]decane (CAS No: 130643-07-1) are vast, with ongoing research exploring its applications in treating neurological disorders, inflammatory conditions, and infectious diseases. By leveraging structural modifications and advanced synthetic techniques, scientists aim to develop next-generation therapeutics based on this versatile scaffold. The integration of interdisciplinary approaches—combining medicinal chemistry, computational biology, and biopharmaceutical engineering—will be crucial in realizing these objectives.

In conclusion, 6-Oxa-9-azaspiro[4.5]decane (CAS No: 130643-07-1) represents a significant advancement in the field of heterocyclic chemistry and pharmaceutical research. Its unique structural features, combined with promising preclinical data, position it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications and optimize its properties, this compound is poised to make substantial contributions to medicine and drug development.